Cas no 1341292-56-5 (4-(4-bromobenzoyl)oxane)

• Product Name: 4-(4-bromobenzoyl)oxane
• CAS No: 1341292-56-5
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 4589916
• PubChem ID: 62906524
• Update Time: 2025-05-19

4-(4-bromobenzoyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromobenzoyl)oxane
• Methanone, (4-bromophenyl)(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C12H13BrO2/c13-11-3-1-9(2-4-11)12(14)10-5-7-15-8-6-10/h1-4,10H,5-8H2
• InChI Key： WWVQJNOBZNKTNM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-bromobenzoyl)oxane

Recent Advances in the Study of 4-(4-bromobenzoyl)oxane (CAS: 1341292-56-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-bromobenzoyl)oxane (CAS: 1341292-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, as well as its promising interactions with various biological targets.

One of the most notable aspects of 4-(4-bromobenzoyl)oxane is its structural versatility, which allows for modifications that can enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit significant inhibitory effects on specific enzymes involved in inflammatory pathways. The research utilized advanced computational modeling and in vitro assays to validate these findings, suggesting a potential application in the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(4-bromobenzoyl)oxane has been investigated for its role in oncology. A recent preclinical study highlighted its ability to modulate the activity of certain kinases that are often dysregulated in cancer cells. The study, conducted by a team at the National Cancer Institute, employed high-throughput screening techniques to identify the compound's binding affinity and selectivity. The results indicated that 4-(4-bromobenzoyl)oxane could serve as a scaffold for the development of novel kinase inhibitors, offering a new avenue for targeted cancer therapies.

The synthesis of 4-(4-bromobenzoyl)oxane has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an optimized synthetic route that improves yield and reduces the need for hazardous reagents. This advancement is particularly significant for large-scale production, as it addresses previous challenges related to scalability and environmental impact. The new method employs a catalytic system that enhances efficiency while maintaining high purity levels, making it more feasible for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-bromobenzoyl)oxane and its derivatives. Pharmacokinetic studies have revealed variable bioavailability, which may limit its therapeutic potential. However, ongoing research is exploring formulation strategies, such as nanoparticle encapsulation, to overcome these limitations. A recent pilot study demonstrated that such approaches can significantly improve the compound's stability and absorption, paving the way for future clinical trials.

In conclusion, 4-(4-bromobenzoyl)oxane (CAS: 1341292-56-5) represents a compelling area of study in chemical biology and pharmaceutical research. Its multifaceted applications—from anti-inflammatory agents to potential anticancer drugs—underscore its versatility. Continued research into its synthesis, biological activity, and formulation will be critical to unlocking its full therapeutic potential. The findings summarized in this brief provide a foundation for further exploration and highlight the compound's promise as a valuable tool in drug discovery and development.